Cas no 885460-37-7 (2-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine)

• Product Name: 2-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine
• CAS No: 885460-37-7
• MF: C₁₇H₁₀ClN₃S
• MW: 323.799400806427
• CID: 3106959
• PubChem ID: 3745861
• Update Time: 2025-10-29

2-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-phenyl-2-pyridin-2-ylthieno[2,3-d]pyrimidine
• 2-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine
• 4-Chloro-6-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidine
• AB00773621-01
• Z119989466
• 2-(4-Chloro-6-phenylthieno(2,3-d)pyrimidin-2-yl)pyridine
• AKOS000122395
• 843-869-9
• 885460-37-7
• 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine
• EN300-09293
• MFCD06660708

• Inchi： 1S/C17H10ClN3S/c18-15-12-10-14(11-6-2-1-3-7-11)22-17(12)21-16(20-15)13-8-4-5-9-19-13/h1-10H
• InChI Key： NZMMAALYFKUHBA-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C3C=CC=CC=3)SC2=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 323.0283962Da
• Monoisotopic Mass: 323.0283962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine

Introduction to 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine (CAS No. 885460-37-7)

2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine, identified by its CAS number 885460-37-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine and thienopyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-chloro substituent and a 6-phenylthieno[2,3-d]pyrimidin core, contribute to its unique chemical properties and biological interactions.

The< strong>6-phenylthieno[2,3-d]pyrimidin moiety is a key structural component that imparts specific electronic and steric properties to the molecule. This scaffold has been extensively studied for its role in modulating various biological pathways, including those involved in cancer progression and inflammation. Recent research has highlighted the potential of thienopyrimidine derivatives as inhibitors of kinases and other enzymes that play crucial roles in cell signaling. The< strong>4-chloro group, on the other hand, enhances the metabolic stability and bioavailability of the compound, making it a promising candidate for further development.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine are of paramount importance. The compound's ability to interact with biological targets at the molecular level has led to its investigation in preclinical studies aimed at identifying new therapeutic agents. These studies often focus on understanding the mechanisms of action and optimizing pharmacokinetic profiles to ensure efficacy and safety.

One of the most compelling aspects of this compound is its potential application in oncology. Thienopyrimidine derivatives have shown promise in inhibiting tyrosine kinases, which are frequently overexpressed in cancer cells. By targeting these kinases, such compounds can disrupt aberrant signaling pathways that drive tumor growth and metastasis. Preliminary studies have suggested that 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine exhibits inhibitory activity against several kinases, including those involved in pathways relevant to breast and lung cancer.

The< strong>4-chloro substituent plays a critical role in enhancing the binding affinity of the compound to its target proteins. Chlorinated aromatic rings are known to improve pharmacological properties by increasing lipophilicity and reducing metabolic degradation. This feature is particularly advantageous in drug design, as it can lead to more potent and durable therapeutic effects. Additionally, the< strong>6-phenylthieno[2,3-d]pyrimidin core provides a scaffold that can be modified further to optimize bioactivity and minimize side effects.

The synthesis of 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex heterocyclic framework. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for confirming the structural integrity of the compound.

In recent years, there has been growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. Thienopyrimidine derivatives have been explored for their ability to interact with modified proteins such as phosphorylated kinases. The< strong>4-chloro group in 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine may facilitate such interactions by influencing electronic distributions around the binding site. This capability makes the compound a valuable tool for studying protein function and developing targeted therapies.

The pharmacokinetic properties of 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine are also subjects of intense investigation. Factors such as solubility, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical use. Computational modeling techniques have been increasingly employed to predict ADME profiles before experimental validation is conducted. These models help researchers identify potential issues early in the development process, saving time and resources.

Emerging research indicates that thienopyrimidine derivatives may also have applications beyond oncology. Studies have suggested their potential role in treating inflammatory diseases by modulating immune responses. The< strong>6-phenylthieno[2,3-d]pyrimidin core has been shown to interact with receptors and enzymes involved in inflammation pathways, offering a new avenue for therapeutic intervention. Further exploration of these mechanisms could lead to novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine exemplifies the ongoing efforts in medicinal chemistry to discover innovative molecules with therapeutic potential. By leveraging structural biology insights and advanced synthetic strategies, researchers aim to create compounds that are both potent and safe for human use. The integration of computational methods with experimental approaches has accelerated progress in this field， enabling more efficient identification of lead candidates.

In conclusion， 2-{4-chloro--6 pheny l th ieno [ 23 d ] py r im idi n -22 y l } py rid ine ( C A S N o . 885460 -37 -7 ) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features， coupled with promising biological activities， make it a valuable candidate for further research。 As our understanding of disease mechanisms continues to evolve， compounds like this one will play an increasingly important role in developing targeted therapies that improve patient outcomes。